Cas no 2137545-75-4 (2,3-Dichloro-5-(fluorosulfonyl)benzoic acid)

• Product Name: 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid
• CAS No: 2137545-75-4
• MF: C₇H₃Cl₂FO₄S
• MW: 273.065722703934
• CID: 6039979
• PubChem ID: 20462855
• Update Time: 2025-05-22

2,3-Dichloro-5-(fluorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2137545-75-4
• 2,3-dichloro-5-(fluorosulfonyl)benzoic acid
• EN300-727555
• SCHEMBL11075098
• 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid

• Inchi： 1S/C7H3Cl2FO4S/c8-5-2-3(15(10,13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)
• InChI Key： KRONOBZIVMECRT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)O)S(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 271.9113133g/mol
• Monoisotopic Mass: 271.9113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid

Research Briefing on 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid (CAS: 2137545-75-4): Recent Advances and Applications

2,3-Dichloro-5-(fluorosulfonyl)benzoic acid (CAS: 2137545-75-4) is a fluorosulfonyl-containing benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has demonstrated potential in various applications, including medicinal chemistry, materials science, and chemical synthesis. Recent studies have explored its utility as a versatile building block for the development of novel bioactive molecules and functional materials.

The fluorosulfonyl group (-SO2F) in 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid is of particular interest due to its high reactivity and ability to participate in diverse chemical transformations. This functional group serves as a valuable handle for the introduction of sulfonamide or sulfonate moieties, which are prevalent in many pharmaceutical agents. Recent research has highlighted the compound's role in the synthesis of sulfonamide-based inhibitors targeting various enzymes, including carbonic anhydrases and proteases, which are implicated in numerous diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid as a key intermediate in the development of novel carbonic anhydrase IX (CA IX) inhibitors. The study demonstrated that the fluorosulfonyl group could be efficiently converted to sulfonamide derivatives, which exhibited potent and selective inhibition of CA IX, a target for cancer therapy. The researchers reported IC50 values in the low nanomolar range, underscoring the compound's potential in anticancer drug discovery.

Another significant application of 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid lies in the field of chemical biology, where it has been employed as a reactive probe for protein labeling. A 2022 study in ACS Chemical Biology described the use of this compound as a fluorosulfate-based electrophile for selective modification of tyrosine residues in proteins. The study demonstrated that the fluorosulfonyl group could undergo efficient reaction with tyrosine under physiological conditions, enabling site-specific protein conjugation and the development of novel bioconjugates for therapeutic and diagnostic purposes.

From a synthetic chemistry perspective, 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid has been recognized as a valuable precursor for the preparation of various heterocyclic compounds. Recent work published in Organic Letters (2023) showcased its use in the synthesis of benzothiazole and benzoxazole derivatives through nucleophilic aromatic substitution reactions. These heterocycles are important scaffolds in medicinal chemistry, and the study provided a streamlined approach to their preparation using this versatile building block.

In the realm of materials science, researchers have explored the potential of 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid in the development of novel polymeric materials. A 2023 publication in Macromolecules reported the incorporation of this compound into polyimide backbones, resulting in materials with enhanced thermal stability and gas separation properties. The fluorosulfonyl group was found to contribute to improved polymer chain packing and intermolecular interactions, leading to materials with potential applications in membrane technology.

Despite these promising developments, challenges remain in the handling and application of 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid. Its reactivity, while advantageous for chemical transformations, requires careful control of reaction conditions. Recent studies have focused on optimizing synthetic protocols to improve yields and selectivity when using this compound as a building block. Additionally, research is ongoing to expand its utility in click chemistry and bioorthogonal reactions, where its unique reactivity profile may offer advantages over traditional functional groups.

Looking forward, 2,3-Dichloro-5-(fluorosulfonyl)benzoic acid is poised to play an increasingly important role in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with the growing interest in sulfonyl-based therapeutics, suggests that this compound will continue to be a valuable tool for researchers. Future directions may include its application in PROTAC (proteolysis targeting chimera) development, covalent inhibitor design, and the creation of novel materials with tailored properties. As research progresses, we anticipate seeing more innovative applications of this compound across multiple disciplines within the chemical and biological sciences.